Hsdvhk-NH2

• CAS No.: 848644-86-0
• Product Name: Hsdvhk-NH2
• Molecular Formula: C30H48N12O9
• Molecular Weight: 720.78
• IUPAC Name: (3S)-3-[[(2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-[[(2S)-1-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C30H48N12O9/c1-15(2)24(30(51)40-20(8-17-11-35-14-37-17)27(48)38-19(25(33)46)5-3-4-6-31)42-28(49)21(9-23(44)45)39-29(50)22(12-43)41-26(47)18(32)7-16-10-34-13-36-16/h10-11,13-15,18-22,24,43H,3-9,12,31-32H2,1-2H3,(H2,33,46)(H,34,36)(H,35,37)(H,38,48)(H,39,50)(H,40,51)(H,41,47)(H,42,49)(H,44,45)/t18-,19-,20-,21-,22-,24-/m0/s1
• Standard InChIKey: FSVRGWKWZIRBPC-KESUXUJOSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CCCCN)C(=O)N)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](CC2=CN=CN2)N
• SMILES: CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(CC2=CN=CN2)N
• Appearance: Crystalline solid
• Description: P11 is potent antagonist of the integrin αvβ3-vitronectin interaction (IC50 = 25.72 nM). It can blocks proliferation and induces apoptosis in HUVECs. It exhibits antiangiogenic property.
• Purity: >98%
• Sequence: HSDVHK-NH2
• Storage: -20°C
• PubChem Compound: 90488969
• Last Modified: Nov 11 2021